Cas no 1131040-43-1 (4-(5-Bromopyrimidin-4-yl)benzonitrile)

• Product Name: 4-(5-Bromopyrimidin-4-yl)benzonitrile
• CAS No: 1131040-43-1
• MF: C₁₁H₆BrN₃
• MW: 260.089440822601
• CID: 2142941
• Update Time: 2023-08-04

4-(5-Bromopyrimidin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromopyrimidin-4-yl)benzonitrile
• 4-(5-Bromo-4-pyrimidinyl)benzonitrile
• 4-(5-Bromopyrimidin-4-yl)benzonitrile

• Inchi： 1S/C11H6BrN3/c12-10-6-14-7-15-11(10)9-3-1-8(5-13)2-4-9/h1-4,6-7H
• InChI Key： LTJOQWKDCBAHCE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CN=C1C1C=CC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Topological Polar Surface Area: 49.6